Cas no 1935577-90-4 (3-(2,2-Dimethylcyclopropyl)-3-oxopropanal)

• Product Name: 3-(2,2-Dimethylcyclopropyl)-3-oxopropanal
• CAS No: 1935577-90-4
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 5698879
• PubChem ID: 130896568
• Update Time: 2025-10-29

3-(2,2-Dimethylcyclopropyl)-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

• Cyclopropanepropanal, 2,2-dimethyl-β-oxo-
• 1935577-90-4
• 3-(2,2-Dimethylcyclopropyl)-3-oxopropanal
• EN300-1127563

• Inchi： 1S/C8H12O2/c1-8(2)5-6(8)7(10)3-4-9/h4,6H,3,5H2,1-2H3
• InChI Key： FGOCOSBFTFOEAH-UHFFFAOYSA-N
• SMILES： O=C(CC=O)C1CC1(C)C

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.025±0.06 g/cm3(Predicted)
• Boiling Point: 188.9±23.0 °C(Predicted)
• pka: 5.86±0.40(Predicted)